Cas no 183320-24-3 (Erlotinib Acetate)

• Product Name: Erlotinib Acetate
• CAS No: 183320-24-3
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5719132
• Update Time: 2025-05-20

Erlotinib Acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[4-[(3-ethynylphenyl)amino]-6-(2-methoxyethoxy)-7-quinazolinyl]oxy]-, 1-acetate
• Erlotinib Acetate
• 2-[[4-[(3-Ethynylphenyl)amino]-6-(2-methoxyethoxy)-7-quinazolinyl]oxy]-ethanol acetate

• Inchi： 1S/C23H23N3O5/c1-4-17-6-5-7-18(12-17)26-23-19-13-21(30-9-8-28-3)22(14-20(19)24-15-25-23)31-11-10-29-16(2)27/h1,5-7,12-15H,8-11H2,2-3H3,(H,24,25,26)
• InChI Key： TZHTWWZUWBDHPB-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)COC1=CC2C(C=C1OCCOC)=C(NC1=CC=CC(C#C)=C1)N=CN=2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 567.4±50.0 °C(Predicted)
• pka: 5.28±0.30(Predicted)

Additional information on Erlotinib Acetate

Erlotinib Acetate (CAS No. 183320-24-3): A Comprehensive Overview in Modern Oncology

Erlotinib Acetate, chemically designated as 4,6-dimethyl-7-(3-methylpyrrolidin-1-yl)-3-(4-pyridyl)quinazolin-4(3H)-one monohydrochloride, is a well-established tyrosine kinase inhibitor (TKI) that has garnered significant attention in the field of oncology. With the CAS number 183320-24-3, this compound represents a cornerstone in targeted therapy, particularly for the treatment of non-small cell lung cancer (NSCLC) and other malignancies. The pharmacological properties and clinical applications of Erlotinib Acetate have been extensively studied, leading to a deeper understanding of its mechanisms of action and therapeutic potential.

The molecular structure of Erlotinib Acetate features a quinazoline core, which is a key pharmacophore responsible for its inhibitory effects on specific kinases. This structure allows for high selectivity against the epidermal growth factor receptor (EGFR), a critical driver in many cancers. The acetate salt form enhances solubility and bioavailability, making it more suitable for clinical administration. Recent advancements in computational chemistry and molecular modeling have further elucidated the binding interactions between Erlotinib Acetate and its target proteins, providing insights into optimizing its therapeutic efficacy.

In clinical practice, Erlotinib Acetate has been widely used as a first-line treatment for patients with advanced NSCLC harboring EGFR mutations. Its approval by regulatory agencies such as the FDA and EMA underscores its significance in oncological therapy. The drug's ability to inhibit EGFR tyrosine kinase activity disrupts downstream signaling pathways involved in cell proliferation, survival, and angiogenesis, thereby impeding tumor growth. However, the development of drug resistance remains a significant challenge, necessitating ongoing research into combination therapies and novel strategies to overcome resistance mechanisms.

Recent studies have explored the potential of Erlotinib Acetate in combination with other therapeutic agents, including chemotherapy and immunotherapy. For instance, combinations with immune checkpoint inhibitors have shown promising results in preclinical models by synergistically enhancing antitumor responses. Additionally, Erlotinib Acetate has been investigated in the context of personalized medicine, where genetic profiling of tumors helps identify patients who are more likely to benefit from this targeted approach. Such tailored therapies aim to improve patient outcomes by maximizing treatment specificity and minimizing side effects.

The pharmacokinetic profile of Erlotinib Acetate is characterized by moderate oral bioavailability and a relatively long half-life, which allows for once-daily dosing regimens. This feature enhances patient compliance and convenience during long-term treatment courses. However, issues such as interpatient variability in drug metabolism necessitate careful dosing adjustments and monitoring to ensure optimal therapeutic effects. Advances in pharmacogenomics have begun to provide valuable insights into predicting patient responses based on genetic factors, further refining individualized treatment strategies.

Erlotinib Acetate also exhibits potential beyond NSCLC, with ongoing research exploring its efficacy in other cancers such as pancreatic adenocarcinoma. The molecular mechanisms underlying its activity suggest broad applicability across various tumor types driven by EGFR dysregulation. Clinical trials have demonstrated varying degrees of success depending on tumor heterogeneity and the presence of activating mutations. These findings highlight the importance of biomarker-driven approaches in selecting appropriate candidates for Erlotinib Acetate therapy.

The safety profile of Erlotinib Acetate includes several well-documented adverse effects, most notably skin rash and diarrhea. These side effects are generally manageable with supportive care and dose modifications. However, rare but serious complications such as pulmonary embolism and cardiotoxicity require close monitoring during treatment. Understanding these adverse events is crucial for healthcare providers to ensure safe and effective use of the drug in clinical settings.

Future directions in Erlotinib Acetate research focus on overcoming limitations such as drug resistance and improving delivery systems to enhance therapeutic outcomes. Nanotechnology-based formulations are being explored to improve drug solubility and target specificity, potentially expanding its applications beyond traditional indications. Additionally, efforts are underway to develop next-generation TKIs that combine the benefits of Erlotinib Acetate with improved selectivity and reduced toxicity.

In conclusion, Erlotinib Acetate (CAS No. 183320-24-3) remains a pivotal compound in modern oncology due to its targeted mechanism of action against EGFR-dependent cancers. Its clinical utility has been validated through extensive research and regulatory approvals, making it a cornerstone in personalized cancer therapy. As our understanding of cancer biology evolves, Erlotinib Acetate continues to serve as a foundation for developing innovative treatments that address unmet medical needs in oncology.